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Compound of Interest

2-Chloro-4-nitro-1-
Compound Name: _
(trifluoromethoxy)benzene

Cat. No.: B178007

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It
is not a substitute for a manufacturer's Safety Data Sheet (SDS). Always consult the official
SDS before handling this chemical.

Introduction

2-Chloro-4-nitro-1-(trifluoromethoxy)benzene is a halogenated nitroaromatic compound.
Due to its chemical structure, it is primarily of interest in specialized areas of chemical
synthesis. Available information suggests its use as an intermediate in the synthesis of high-
energy materials.[1] This guide provides a summary of the available safety, handling, and
physicochemical properties of this compound.

Note on Data Availability: Detailed toxicological data and official GHS hazard classifications for
2-Chloro-4-nitro-1-(trifluoromethoxy)benzene (CAS No. 85578-47-8) are limited in publicly
accessible databases. The information provided herein is based on available Safety Data
Sheets and chemical supplier information. In the absence of specific data, cautious handling
practices analogous to similar nitroaromatic compounds are recommended.

Physicochemical Properties
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The following table summarizes the known physicochemical properties of 2-Chloro-4-nitro-1-
(trifluoromethoxy)benzene.

Property Value Source
CAS Number 85578-47-8 ChemicalBook[2],
BLDpharm[1]
Molecular Formula C7HsCIFsNOs ChemicalBook[2]
Molecular Weight 241.55 g/mol ChemicalBook[2]
Appearance Colorless to light yellow solid ChemBK[1]
Melting Point 55-57 °C ChemBK][1]
Storage Temperature 2-8°C, Sealed in dry conditions  BLDpharm[1]

Safety and Hazard Information

While a specific GHS classification was not available, one source indicates that 2-Chloro-4-
nitro-1-(trifluoromethoxy)benzene is an unstable compound with high explosive potential and
is prone to severe thermal decomposition.[1] It is also reported to be irritating to the skin, eyes,
and respiratory tract.[1]

First Aid Measures

In case of exposure, the following first aid procedures should be followed.[3]
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Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek
immediate medical attention. Do not use mouth-
to-mouth resuscitation if the chemical was

ingested or inhaled.[3]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water. Seek medical attention.[3]

Eye Contact

Rinse with pure water for at least 15 minutes.

Seek immediate medical attention.[3]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Handling and Storage

Proper handling and storage procedures are critical to ensure safety when working with this

compound.

Handling

Handle in a well-ventilated area, preferably in a chemical fume hood.[4]

Wear suitable personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles or a face shield, and a lab coat.[4]

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[4]
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Storage

» Store in a tightly closed container.[4]

e Keep in a dry, cool, and well-ventilated place.[4]

o Store away from incompatible materials and foodstuff containers.[4]
 Recommended storage is at 2-8°C.[1]

Accidental Release and Firefighting Measures
Accidental Release Measures

e Avoid dust formation.[3]

Avoid breathing vapors, mist, or gas.[3]

Use personal protective equipment.[3]

Evacuate personnel to a safe area.[3]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[4]

Collect the spilled material and place it in a suitable, closed container for disposal.[4]

Use spark-proof tools and explosion-proof equipment during cleanup.[4]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

» Specific Hazards: No specific data is available regarding hazardous decomposition products.

[3]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Experimental Protocols
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Detailed experimental protocols for 2-Chloro-4-nitro-1-(trifluoromethoxy)benzene are not
widely available in the literature.

Synthesis

A common method for the synthesis of 3-chloro-4-(trifluoromethoxy)nitrobenzene involves a
substitution reaction. This is achieved by reacting 2-chloro-4-nitrobenzotrifluoride with
trifluoromethanol to yield the final product.[1]

Note: This is a conceptual representation. A detailed, validated experimental protocol with
specific reaction conditions, stoichiometry, and purification methods is not publicly available.

Visualizations
Safe Handling Workflow
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Caption: General workflow for safely handling 2-Chloro-4-nitro-1-(trifluoromethoxy)benzene.

Conceptual Synthesis Pathway
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Caption: Conceptual synthesis of 2-Chloro-4-nitro-1-(trifluoromethoxy)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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